Cas no 2411306-23-3 (N-cyano(3-hydroxyphenyl)methyl-N-methylprop-2-enamide)

• Product Name: N-cyano(3-hydroxyphenyl)methyl-N-methylprop-2-enamide
• CAS No: 2411306-23-3
• MF: C₁₂H₁₂N₂O₂
• MW: 216.235882759094
• CID: 5683458
• PubChem ID: 146076528
• Update Time: 2025-05-24

N-cyano(3-hydroxyphenyl)methyl-N-methylprop-2-enamide Chemical and Physical Properties

Names and Identifiers

• Z3816904453
• 2411306-23-3
• EN300-26575188
• N-[cyano(3-hydroxyphenyl)methyl]-N-methylprop-2-enamide
• N-[Cyano-(3-hydroxyphenyl)methyl]-N-methylprop-2-enamide
• N-cyano(3-hydroxyphenyl)methyl-N-methylprop-2-enamide

• Inchi： 1S/C12H12N2O2/c1-3-12(16)14(2)11(8-13)9-5-4-6-10(15)7-9/h3-7,11,15H,1H2,2H3
• InChI Key： GUZGDSKDJPROQS-UHFFFAOYSA-N
• SMILES： OC1=CC=CC(=C1)C(C#N)N(C(C=C)=O)C

Computed Properties

• Exact Mass: 216.089877630g/mol
• Monoisotopic Mass: 216.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 318
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 64.3Ų

Additional information on N-cyano(3-hydroxyphenyl)methyl-N-methylprop-2-enamide

Comprehensive Overview of N-cyano(3-hydroxyphenyl)methyl-N-methylprop-2-enamide (CAS No. 2411306-23-3)

N-cyano(3-hydroxyphenyl)methyl-N-methylprop-2-enamide, identified by its CAS No. 2411306-23-3, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound features a unique molecular structure combining a cyano group, a hydroxyphenyl moiety, and an acrylamide derivative, making it a versatile intermediate for synthesizing bioactive molecules. Its structural attributes contribute to its potential applications in drug discovery, particularly in targeting enzyme inhibition and receptor modulation.

In recent years, the demand for N-cyano(3-hydroxyphenyl)methyl-N-methylprop-2-enamide has surged due to its relevance in developing small-molecule therapeutics. Researchers are particularly interested in its role as a building block for designing inhibitors of kinases and other signaling proteins. The compound's 3-hydroxyphenyl group enhances its binding affinity to biological targets, while the cyano functionality introduces electronic effects that can fine-tune reactivity. These properties align with current trends in precision medicine and structure-activity relationship (SAR) studies.

From an industrial perspective, CAS No. 2411306-23-3 is valued for its synthetic flexibility. It serves as a precursor in the production of crop protection agents, where its acrylamide segment can be leveraged to create derivatives with herbicidal or fungicidal activity. This aligns with the growing focus on sustainable agriculture and the need for eco-friendly pest control solutions. Additionally, the compound's stability under various pH conditions makes it suitable for formulation studies.

The compound's nomenclature, N-cyano(3-hydroxyphenyl)methyl-N-methylprop-2-enamide, reflects its IUPAC naming conventions, which are critical for accurate database indexing. Keywords such as "cyano acrylamide derivatives" and "hydroxyphenyl-based intermediates" are frequently searched in academic and patent literature, underscoring its interdisciplinary relevance. Analytical techniques like HPLC, NMR, and mass spectrometry are routinely employed to characterize its purity and confirm its structural integrity.

Environmental and safety profiles of 2411306-23-3 are also topics of interest. While not classified as hazardous, proper handling protocols are recommended due to its reactive functional groups. This aligns with broader industry discussions on green chemistry principles and laboratory safety standards. The compound's biodegradability and potential metabolites are areas of ongoing investigation, particularly in regulatory contexts.

In summary, N-cyano(3-hydroxyphenyl)methyl-N-methylprop-2-enamide (CAS No. 2411306-23-3) represents a compelling case study in modern chemical innovation. Its dual utility in pharmaceutical and agrochemical sectors, combined with its structural uniqueness, positions it as a valuable asset for researchers addressing global challenges in health and food security. Future studies may explore its enantiomeric forms or hybrid derivatives to expand its applicability further.